(Methylthio)acetyl chloride
Overview
Description
(Methylthio)acetyl chloride is a chemical compound with the molecular formula C3H5ClOS. It contains a total of 10 bonds, including 5 non-H bonds, 1 multiple bond, 2 rotatable bonds, 1 double bond, 1 acyl halogenide (aliphatic), and 1 sulfide .
Molecular Structure Analysis
The (Methylthio)acetyl chloride molecule consists of 5 Hydrogen atoms, 3 Carbon atoms, 1 Oxygen atom, 1 Sulfur atom, and 1 Chlorine atom, making a total of 11 atoms . It contains 1 multiple bond, 2 rotatable bonds, 1 double bond, 1 acyl halogenide (aliphatic), and 1 sulfide .Scientific Research Applications
Hydrogel Formulation
“(Methylthio)acetyl chloride” is used in the advanced formulation of methacryl- and acetyl-modified biomolecules to achieve independent control of swelling and stiffness in printable hydrogels . These hydrogels mimic the native extracellular matrix due to their high water content and are considered as adequate matrices for cell encapsulation .
Synthesis of (Meth)Acrylates
“(Methylthio)acetyl chloride” is used in the synthesis of (meth)acrylates . These functional (meth)acrylates supply “functional esters” ruins as a general reactive group precursor . The leaving (activating) groups of these monomers may easily react with the alcohols and amines carrying the desired reactive groups .
Synthesis of Thiobarbituric Acids
“(Methylthio)acetyl chloride” is used in the synthesis of 1-(4/6-substituted-BT-2-yl)-3-phenyl-2-thiobarbituric acids . These compounds are synthesized from 4/6-substituted 2ABTs and phenylisothiocyanate in refluxing ethanol, which are then reacted with malonic acid in the presence of acetyl chloride .
Safety and Hazards
(Methylthio)acetyl chloride is a hazardous substance. It is recommended to avoid getting it in eyes, on skin, or on clothing. Ingestion and inhalation should also be avoided. It should be handled with adequate ventilation and kept away from open flames, hot surfaces, and sources of ignition. It is also advised to use only non-sparking tools and take precautionary measures against static discharges .
Mechanism of Action
Target of Action
(Methylthio)acetyl chloride is a chemical compound used as an intermediate in the synthesis of various pharmaceuticals and dyes
Biochemical Pathways
As a synthetic intermediate, (Methylthio)acetyl chloride doesn’t directly participate in any known biochemical pathways. For example, acetyl groups donated by this compound can play a role in protein modification, potentially affecting pathways related to protein function and regulation .
Pharmacokinetics
Its ADME (Absorption, Distribution, Metabolism, and Excretion) properties would depend on the specific context and the compounds it’s used to synthesize .
Action Environment
The action of (Methylthio)acetyl chloride can be influenced by various environmental factors. For instance, its reactivity can be affected by factors such as temperature, pH, and the presence of other reactive species. Moreover, it’s sensitive to moisture and can react violently with water . Therefore, it must be handled and stored carefully to maintain its stability and efficacy.
properties
IUPAC Name |
2-methylsulfanylacetyl chloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H5ClOS/c1-6-2-3(4)5/h2H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OWXCYFUNGFTAMS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSCC(=O)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H5ClOS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30456051 |
Source
|
| Record name | (methylthio)acetyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30456051 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
124.59 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
35928-65-5 |
Source
|
| Record name | (methylthio)acetyl chloride | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30456051 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-(methylthio)acetyl chloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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